Ethane-1,2-diol;1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]cyclohexane

• CAS No.: 112666-65-6
• Molecular Formula: C17H28N2O4
• Molecular Weight: 324.4 g/mol
• IUPAC Name: ethane-1,2-diol;1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]cyclohexane
• InChI: InChI=1S/C15H22N2O2.C2H6O2/c18-10-16-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)17-11-19;3-1-2-4/h12-15H,1-9H2;3-4H,1-2H2
• InChI Key: KWXITRWAHDYEEE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CC2CCC(CC2)N=C=O)N=C=O.C(CO)O
• Related CAS: 39444-87-6

Description

Ethane-1,2-diol;1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]cyclohexane is a compound with significant industrial and scientific applications. It is known for its role in the synthesis of polyurethanes and other polymeric materials. This compound is characterized by its unique structure, which includes both ethane-1,2-diol and isocyanate functional groups, making it versatile in various chemical reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethane-1,2-diol;1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]cyclohexane typically involves the reaction of ethane-1,2-diol with 1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]cyclohexane under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

In industrial settings, the production of this compound often involves large-scale reactions using high-purity starting materials. The process may include steps such as distillation and purification to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

Ethane-1,2-diol;1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]cyclohexane undergoes various types of chemical reactions, including:

Addition Reactions: The isocyanate groups readily react with compounds containing active hydrogen atoms, such as alcohols and amines, to form urethanes and ureas.

Polymerization: This compound can participate in polymerization reactions to form polyurethanes, which are widely used in coatings, adhesives, and foams.

Common Reagents and Conditions

Common reagents used in reactions with this compound include alcohols, amines, and catalysts such as tin compounds. The reactions are typically carried out under controlled temperature and pressure conditions to optimize yield and selectivity .

Major Products Formed

The major products formed from reactions involving this compound include polyurethanes and polyureas, which have diverse applications in various industries .

Scientific Research Applications

Ethane-1,2-diol;1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]cyclohexane has numerous scientific research applications, including:

Chemistry: It is used in the synthesis of advanced polymeric materials with tailored properties.

Biology: The compound is explored for its potential in creating biocompatible materials for medical applications.

Medicine: Research is ongoing to develop drug delivery systems and medical devices using polymers derived from this compound.

Industry: It is widely used in the production of coatings, adhesives, and sealants due to its excellent mechanical and chemical properties.

Mechanism of Action

The mechanism of action of ethane-1,2-diol;1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]cyclohexane involves the reaction of its isocyanate groups with active hydrogen-containing compounds. This leads to the formation of urethane and urea linkages, which are the basis for the polymeric structures it helps create. The molecular targets and pathways involved in these reactions are primarily the functional groups that can react with isocyanates .

Comparison with Similar Compounds

Similar Compounds

1,1’-Methylenebis(4-isocyanatocyclohexane): Similar in structure but differs in the arrangement of isocyanate groups.

4,4’-Methylenebis(cyclohexyl isocyanate): Another related compound used in polyurethane synthesis.

Uniqueness

Ethane-1,2-diol;1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]cyclohexane is unique due to its combination of ethane-1,2-diol and isocyanate groups, which allows it to participate in a wide range of chemical reactions and form diverse polymeric materials .